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Compound of Interest

Compound Name: PKI 14-22 amide,myristoylated

Cat. No.: B612441 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Myristoylated PKI 14-22 amide is a highly specific and cell-permeable inhibitor of cAMP-

dependent protein kinase A (PKA).[1][2][3] The addition of a myristoyl group to the N-terminus

of the PKI 14-22 peptide enhances its ability to cross cell membranes, making it an effective

tool for studying the role of PKA in cellular signaling pathways.[1][3] The non-myristoylated

version of this peptide is a potent inhibitor of PKA with a Ki of 36 nM. Proper preparation of a

stock solution is critical for accurate and reproducible experimental results. These application

notes provide a detailed protocol for the preparation, storage, and handling of myristoylated

PKI 14-22 amide stock solutions.

Physicochemical Properties
A summary of the key properties of myristoylated PKI 14-22 amide is presented in the table

below.
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Property Value Reference

Molecular Weight 1209.5 g/mol

Formula C₅₃H₁₀₀N₂₀O₁₂

Sequence
Myr-Gly-Arg-Thr-Gly-Arg-Arg-

Asn-Ala-Ile-NH₂

Purity ≥95% (HPLC)

Appearance Lyophilized solid

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to reconstitute lyophilized myristoylated PKI 14-22 amide to

create a stock solution.

Materials:

Myristoylated PKI 14-22 amide (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile tips

Workflow for Stock Solution Preparation:
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Preparation

Equilibrate vial to room temperature

Briefly centrifuge the vial

Prevent moisture condensation

Add appropriate volume of DMSO

Ensure all powder is at the bottom

Vortex to dissolve

Create desired stock concentration

Aliquot into smaller volumes

Ensure complete dissolution

Store at -20°C or -80°C

Avoid repeated freeze-thaw cycles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612441?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

